Cas no 3283-07-6 (N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine)

• Product Name: N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine
• CAS No: 3283-07-6
• MF: C₃₀H₂₈N₆
• MW: 472.583525657654
• MDL: MFCD06657652
• CID: 43999
• PubChem ID: 76776
• Update Time: 2025-09-12

N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine Chemical and Physical Properties

Names and Identifiers

• N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-phenylenediamine
• N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine
• N,N,N',N'-Tetrakis(p-aminophenyl)-p-phenylenediamine
• N1,N1'-(1,4-phenylene)bis(N1-(4-aminophenyl)benzene-1,4-diamine)
• INFRARED DYES
• 4-n-[4-(4-amino-n-(4-aminophenyl)anilino)phenyl]-4-n-(4-aminophenyl)benzene-1,4-diamine
• OR3123
• TPDA
• N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-p
• N,N,N,N-Tetrakis-(4-amino-phenyl)-benzene-1,4-diamine
• N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-phenylenediamine 98%
• N,N,N',N'-Tetra(p-aminophenyl)-p-phenylenediamine
• TPPDA
• N1,N1,N4,N4-Tetrakis(4-aminophenyl)-1,4-benzenediamine
• AKOS025146877
• N,N,N'',N''-Tetrakis(4-aminophenyl)-1,4-phenylenediamine
• F21318
• DB-068698
• 3283-07-6
• CS-0110754
• N,N,N',N'-tetrakis{p-aminophenyl}-p-phenylene diamine
• J-018897
• N,N,N',N'-tetrakis(p-aminophenyl)-p-phenylene diamine
• YSWG137
• 1,4-Benzenediamine, N,N,N',N'-tetrakis(4-aminophenyl)-
• N1,N1,N4,N4-tetrakis(4-aminophenyl)benzene-1,4-diamine
• AS-17970
• MFCD06657652
• C30H28N6
• N1-(4-aminophenyl)-N1-{4-[bis(4-aminophenyl)amino]phenyl}benzene-1,4-diamine
• SB66765
• DTXSID2062951
• SCHEMBL2009254
• 1,4-Benzenediamine, N1,N1,N4,N4-tetrakis(4-aminophenyl)-
• 4,4',4'',4'''-(1,4-Phenylene)bis(nitrilo)tetrakisaniline

• MDL： MFCD06657652
• Inchi： 1S/C30H28N6/c31-21-1-9-25(10-2-21)35(26-11-3-22(32)4-12-26)29-17-19-30(20-18-29)36(27-13-5-23(33)6-14-27)28-15-7-24(34)8-16-28/h1-20H,31-34H2
• InChI Key： LVPYYSKDNVAARK-UHFFFAOYSA-N
• SMILES： C1(N(C2=CC=C(N)C=C2)C2=CC=C(N)C=C2)=CC=C(N(C2=CC=C(N)C=C2)C2=CC=C(N)C=C2)C=C1

Computed Properties

• Exact Mass: 472.23800
• Monoisotopic Mass: 472.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2
• XLogP3: 5.7

Experimental Properties

• Color/Form: Kelly powder
• Density: 1.309
• Melting Point: >300 ºC
• Boiling Point: 765.6 °C at 760 mmHg
• Flash Point: 409.3 °C
• Refractive Index: 1.776
• Solubility: Soluble in DMSO, DMF Insoluble in methanol & water
• PSA: 110.56000
• LogP: 9.27980
• pka: 6.85±0.10(Predicted)

N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S36/37/39
• Risk Phrases：R20/21/22
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine

N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine: A Comprehensive Overview

N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine (CAS No. 3283-07-6) is a highly specialized aromatic amine compound with significant potential in various scientific and industrial applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising applications in fields such as materials science, electronics, and biotechnology. In this article, we will delve into the structural features, synthesis methods, and the latest research advancements related to this compound.

The molecular structure of N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine is composed of a central benzene ring with two amino groups (-NH2) at the 1 and 4 positions. Each amino group is further substituted with a 4-aminophenyl group, creating a highly symmetrical and functionalized molecule. This symmetry not only enhances its stability but also contributes to its unique electronic properties. Recent studies have highlighted the importance of such symmetric structures in achieving high-performance materials for electronic devices.

One of the most notable applications of N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine lies in its use as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Researchers have demonstrated that this compound can serve as a building block for constructing two-dimensional (2D) materials with exceptional electrical conductivity and mechanical strength. For instance, a study published in *Advanced Materials* in 2023 revealed that incorporating this compound into polymer networks significantly improved their charge transport properties, making them suitable for flexible electronics.

In addition to its role in materials science, N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine has shown promise in the field of biotechnology. Its ability to form stable coordination complexes with metal ions has made it a valuable tool in drug delivery systems and biosensor development. A recent breakthrough reported in *Nature Communications* highlighted the use of this compound as a ligand for creating highly sensitive sensors capable of detecting trace amounts of heavy metals in water. This application underscores its potential in environmental monitoring and public health.

The synthesis of N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine involves a multi-step process that typically begins with the preparation of 4-aminophenol derivatives. Advanced techniques such as Suzuki coupling and Buchwald-Hartwig amination have been employed to achieve high yields and purity levels. These methods not only ensure the quality of the final product but also align with green chemistry principles by minimizing waste and reducing environmental impact.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic properties of N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine. Using density functional theory (DFT), researchers have been able to predict its reactivity under various conditions, paving the way for optimized synthesis pathways and novel applications. For example, simulations have revealed that this compound exhibits strong π-conjugation effects, which are crucial for its performance in electronic devices.

In conclusion, N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine (CAS No. 3283-07-6) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with cutting-edge research advancements, positions it as a key player in the development of next-generation materials and technologies. As ongoing studies continue to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow exponentially.